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Compound of Interest

Compound Name: Phenoxyacetyl chloride

Cat. No.: B1580938

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of phenoxyacetyl chloride, a key reagent in various synthetic applications,
particularly in the pharmaceutical and agrochemical industries.

Physicochemical Data

Phenoxyacetyl chloride is a colorless to pale yellow liquid with a pungent odor.[1] Itis a
reactive compound used as an intermediate in the synthesis of various organic molecules.

Table 1: Molecular Properties of Phenoxyacetyl Chloride

Property Value Source
Molecular Formula CsH7CIO2 [1112]131[4]
Linear Formula CeHsOCH2COCI [5]

Molecular Weight 170.59 g/mol [L112]131[4][5]16]
CAS Number 701-99-5 [1][3][6]

Table 2: Atomic Composition and Contribution to Molecular Weight
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Total

Atomic Weight

Element Symbol Count Contribution (
(g/mol)
g/mol )
Carbon C 8 12.011 96.088
Hydrogen H 7 1.008 7.056
Chlorine Cl 1 35.453 35.453
Oxygen O 2 15.999 31.998
Total 170.595

Chemical Structure and Logical Relationships

The structure of phenoxyacetyl chloride is characterized by a phenoxy group attached to an

acetyl chloride moiety. This structure dictates its reactivity as an acylating agent.
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Phenoxyacetyl Chloride Structure
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Caption: Chemical structure of phenoxyacetyl chloride.
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Experimental Protocols

Due to the reactive nature of phenoxyacetyl chloride, specific experimental protocols are not
detailed here. However, it is a key reactant in several well-established synthetic procedures.
For instance, it is utilized in the synthesis of penicillin derivatives, such as
phenoxymethylpenicillin (Penicillin V), through its reaction with 6-aminopenicillanic acid.[6] It is
also employed in the synthesis of B-lactams, which are crucial components of many antibiotic
drugs.[6]

Signaling Pathways and Experimental Workflows

The primary utility of phenoxyacetyl chloride is in chemical synthesis rather than biological
signaling pathways. The logical workflow for its use typically involves its role as an electrophile

in nucleophilic acyl substitution reactions.
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Caption: General reaction workflow involving phenoxyacetyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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